Cas no 2287282-49-7 (3-(5-amino-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione)

• Product Name: 3-(5-amino-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione
• CAS No: 2287282-49-7
• MF: C₉H₁₀N₄O₂S
• MW: 238.266299724579
• CID: 6265035
• PubChem ID: 165743786
• Update Time: 2025-05-23

3-(5-amino-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2287282-49-7
• EN300-6749372
• 3-(5-amino-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione

• Inchi： 1S/C9H10N4O2S/c10-6-1-2-9-8(3-6)11-12-13(9)7-4-16(14,15)5-7/h1-3,7H,4-5,10H2
• InChI Key： QSJGOIWKNKKVPC-UHFFFAOYSA-N
• SMILES： S1(CC(C1)N1C2C=CC(=CC=2N=N1)N)(=O)=O

Computed Properties

• Exact Mass: 238.05244675g/mol
• Monoisotopic Mass: 238.05244675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 99.2Ų

Additional information on 3-(5-amino-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione

3-(5-amino-1H-1,2,3-benzotriazol-1-yl)-1λ6-thietane-1,1-dione: A Comprehensive Overview

The compound 3-(5-amino-1H-1,2,3-benzotriazol-1-yl)-1λ6-thietane-1,1-dione, with CAS No. 2287282-49-7, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced materials and pharmaceuticals. The molecule combines a benzotriazole moiety with a thietane dione structure, creating a compound with distinctive electronic and optical properties.

The benzotriazole group, characterized by its aromatic heterocyclic structure, is known for its stability and ability to act as a ligand in coordination chemistry. In this compound, the 5-amino substitution on the benzotriazole ring introduces additional functional groups that can participate in various chemical reactions. The thietane dione component adds a strained ring system to the molecule, which can influence its reactivity and physical properties. This combination makes 3-(5-amino-1H-1,2,3-benzotriazol-1-yl)-1λ6-thietane-1,1-dione a versatile building block for synthesizing more complex structures.

Recent studies have explored the potential of this compound in the development of advanced materials. For instance, researchers have investigated its role in the synthesis of coordination polymers and metal-organic frameworks (MOFs). The ability of the benzotriazole group to coordinate with metal ions makes it an ideal candidate for such applications. Additionally, the thietane dione moiety can serve as a platform for further functionalization, enabling the creation of materials with tailored properties such as high surface area or selective adsorption capabilities.

In the pharmaceutical industry, 3-(5-amino-1H-1,2,3-benzotriazol-1-yl)-1λ6-thietane-1,1-dione has shown promise as a precursor for drug delivery systems. The compound's structural flexibility allows for the incorporation of various bioactive molecules through site-specific modifications. Furthermore, its stability under physiological conditions makes it a suitable candidate for sustained-release drug delivery applications.

From an environmental perspective, this compound has been studied for its potential in pollution control technologies. Its ability to form stable complexes with heavy metals suggests that it could be used in water treatment applications to remove toxic ions from contaminated water sources. Recent research has focused on optimizing the synthesis conditions to enhance the compound's efficiency in such processes.

The synthesis of 3-(5-amino-1H-1,2,3-benzotriazol-1-yl)-1λ6-thietane-1,1-dione involves a multi-step process that typically begins with the preparation of the benzotriazole derivative. This is followed by coupling reactions to introduce the thietane dione moiety. Researchers have explored various synthetic pathways to improve yield and purity while minimizing waste generation. These efforts align with current trends toward sustainable chemistry practices.

In terms of characterization techniques, modern analytical methods such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to study the molecular structure and properties of this compound. These studies provide valuable insights into its electronic configuration and bonding interactions at the molecular level.

Looking ahead, ongoing research into 3-(5-amino-1H-1,2,3-benzotriazol-1-yli)-thietane dione is expected to uncover new applications across diverse fields. Its unique combination of structural features positions it as a valuable tool for addressing challenges in materials science and pharmaceutical development.